Cas no 805181-72-0 (Benzenemethanol, a-[1-(ethylamino)ethyl]-3,4-dimethyl-)

• Product name: Benzenemethanol, a-[1-(ethylamino)ethyl]-3,4-dimethyl-
• CAS No: 805181-72-0
• MF: C₁₃H₂₁NO
• MW: 207.31194
• CID: 714517
• PubChem ID: 45097044

Benzenemethanol, a-[1-(ethylamino)ethyl]-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[1-(ethylamino)ethyl]-3,4-dimethyl-
• 1-(3,4-dimethylphenyl)-2-(ethylamino)propan-1-ol
• Benzenemethanol, alpha-[1-(ethylamino)ethyl]-3,4-dimethyl- (9CI)
• DTXSID40667555
• 805181-72-0
• Benzenemethanol,alpha-[1-(ethylamino)ethyl]-3,4-dimethyl-(9ci)
• AKOS013443943

• Inchi： InChI=1S/C13H21NO/c1-5-14-11(4)13(15)12-7-6-9(2)10(3)8-12/h6-8,11,13-15H,5H2,1-4H3
• InChI Key： OBPVXOPEMRBTNE-UHFFFAOYSA-N
• SMILES： CCNC(C)C(C1=CC(=C(C=C1)C)C)O

Computed Properties

• Exact Mass: 207.162
• Monoisotopic Mass: 207.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 2.2

Additional information on Benzenemethanol, a-[1-(ethylamino)ethyl]-3,4-dimethyl-

测试